Cas no 2680764-81-0 (tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate)

• Product Name: tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate
• CAS No: 2680764-81-0
• MF: C₁₀H₂₂N₂O₄S
• MW: 266.357681751251
• CID: 5648261
• PubChem ID: 165916712
• Update Time: 2025-11-06

tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28282351
• 2680764-81-0
• tert-butyl N-[(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidene]carbamate
• tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate

• Inchi： 1S/C10H22N2O4S/c1-10(2,3)16-9(13)12-17(14,7-5-11)8-6-15-4/h5-8,11H2,1-4H3
• InChI Key： MAZIAOONDCLJDE-UHFFFAOYSA-N
• SMILES： S(CCOC)(CCN)(=NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 266.13002836g/mol
• Monoisotopic Mass: 266.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.4Ų

Additional information on tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate

tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate (CAS No: 2680764-81-0)

tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate, with the CAS registry number 2680764-81-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound has been extensively studied for its unique structural properties and potential applications in various industries.

The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further substituted with an aminoethyl and a methoxyethyl group. The presence of these functional groups imparts the compound with versatile chemical reactivity and selectivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the synthesis of polymers and biodegradable plastics. Researchers have explored its ability to undergo controlled polymerization reactions, leading to the formation of high-performance materials with tailored mechanical properties.

In addition to its role in materials science, tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate has also been investigated for its potential applications in drug delivery systems. Its unique chemical structure allows for the incorporation of bioactive molecules, enabling the design of targeted drug delivery vehicles with enhanced efficacy and reduced side effects.

Furthermore, this compound has been utilized in the synthesis of novel catalysts for industrial processes. Its ability to stabilize transition metal complexes has made it a promising candidate for use in catalytic cycles, particularly in the field of organometallic chemistry.

The synthesis of tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate involves a multi-step process that combines principles from both organic and polymer chemistry. Recent advancements in catalytic methods have enabled the scalable production of this compound, making it more accessible for industrial applications.

From an environmental perspective, researchers have focused on optimizing the synthesis and processing conditions to minimize waste generation and energy consumption. This has led to the development of more sustainable manufacturing practices for this compound.

In conclusion, tert-butyl N-(2-aminoethyl)(2-methoxyethyl)oxo-lambda6-sulfanylidenecarbamate (CAS No: 2680764-81-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in organic synthesis, materials science, and drug delivery systems. Continued research into its properties and applications is expected to unlock even more potential uses in the future.